Cas no 32908-38-6 ((S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine)

• Product Name: (S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
• CAS No: 32908-38-6
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 93482
• PubChem ID: 7058074
• Update Time: 2025-04-18

(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
• (S)-(-)-1-AMINOTETRALIN
• (S)-(+)-1-AMINOTETRALIN
• (S)-1-AMINOTETRALIN
• (S)-(+)-1-AMINOTETRALINE
• (S)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• (S)-(1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL)AMINE
• (S)-1,2,3,4-TETRAHYDRO-1-NAPHTHYLAMINE
• A816685
• Q27895862
• (S)-(+)-(1,2,3,4-Tetrahydro-naphthalen-1-yl)amine
• CHEMBL39537
• (+)-1-AMINOTETRALIN
• BDBM50023876
• (S)-(+)-1,2,3,4,-Tetrahydro-1-naphthylamine
• (1S)-1,2,3,4-tetrahydro-1-naphthylamine
• AC-26799
• CS-W008303
• NS00077382
• 32908-38-6
• 1-Aminotetralin, (S)-
• AM20060563
• UNII-CB11LAU5CV
• (1S)-1,2,3,4-TETRAHYDRO-.ALPHA.-NAPHTHYLAMINE
• SCHEMBL44600
• AKOS006341644
• (s)-amino tetralin
• (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, ChiPros(R), produced by BASF, 99%
• (S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
• DTXSID301335744
• (S)-1-Amino-1,2,3,4-tetrahydro-naphthalene
• (S)-1,2,3,4-tetrahydro-naphthaien-1-ylamine
• (1S)-1,2,3,4-tetrahydronaphthalen-1-amine
• F8886-0006
• EC 629-348-7
• J-015082
• 1-NAPHTHALENAMINE, 1,2,3,4-TETRAHYDRO-, (1S)-
• STQ
• EN300-330138
• (S)-1,2,3,4-tetrahydro-1-naphtylamine
• (+)-1,2,3,4-Tetrahydro-1-naphthylamine
• (S)-1,2,3,4-tetrahydronaphthaleneamine
• 23357-52-0
• (1~{S})-1,2,3,4-tetrahydronaphthalen-1-amine
• MFCD00671630
• (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, 97%
• T2878
• (S)-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• CB11LAU5CV
• STR08071
• (1S)-1,2,3,4-tetrahydro-1-naphthalenylamine
• (S)-1-AMINO-1,2,3,4-TETRAHYDRONAPHTHALENE
• JRZGPXSSNPTNMA-JTQLQIEISA-N
• (1S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
• 1-AMINOTETRALIN, (+)-

• Inchi： 1S/C10H13N/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7,11H2/t10-/m0/s1
• InChI Key： JRZGPXSSNPTNMA-JTQLQIEISA-N
• SMILES： N[C@@H]1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 147.105
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.010
• Boiling Point: 118-120°C 7,6mm
• Flash Point: >110°C
• Refractive Index: 1.565